Cas no 4299-07-4 (2-ButylbenzoDisothiazol-3(2H)-one)

• Product Name: 2-ButylbenzoDisothiazol-3(2H)-one
• CAS No: 4299-07-4
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• MDL: MFCD09751282
• CID: 44917
• Update Time: 2026-05-14

2-ButylbenzoDisothiazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-1,2-benzisothiazolin-3-one
• 1,2-Benzisothiazol-3(2H)-one, 2-butyl-
• 2-Butyl-1,2-benzisothiazolin-3(2H)-one
• 2-butyl-1,2-benzisothiazolone
• 2-Butyl-2,3-dihydrobenzisothiazol-3-one
• 2-n-butylbenzisothiazolin-3-one
• N-n-butyl-1,2-benzisothiazolin-3-one
• UNII-7PK26VAT4Q
• 2-butylbenzo[d]isothiazol-3(2H)-one
• 7PK26VAT4Q
• BBIT
• 2-N-Butyl-benzo(d)isothiazol-3-one
• 2-n-butyl-1,2-benzisothiazolin-3-one
• AK389572
• 2-Butyl-1,2-benzisothiazole-3(2H)-one
• 2-BUTYL-1,2-BENZOTHIAZOL-3-ONE
• 1,
• 2-n-butyl-benzo[d]isothiazol-3-one
• 2-Butyl-1,2-benzothiazol-3(2H)-one
• 2-n-butyl-1,2-benzisothia
• 2-ButylbenzoDisothiazol-3(2H)-one

• MDL： MFCD09751282
• Inchi： 1S/C11H13NOS/c1-2-3-8-12-11(13)9-6-4-5-7-10(9)14-12/h4-7H,2-3,8H2,1H3
• InChI Key： LUYIHWDYPAZCNN-UHFFFAOYSA-N
• SMILES： S1C2=C([H])C([H])=C([H])C([H])=C2C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 207.07200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Topological Polar Surface Area: 45.6

Experimental Properties

• Boiling Point: 180°C/0.8mmHg(lit.)
• PSA: 50.24000
• LogP: 2.86310

2-ButylbenzoDisothiazol-3(2H)-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H314-H317-H410
• Warning Statement： P260-P264-P272-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P391-P405-P501
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-ButylbenzoDisothiazol-3(2H)-one

Recent Advances in the Study of 2-ButylbenzoDisothiazol-3(2H)-one (CAS: 4299-07-4) in Chemical Biology and Pharmaceutical Research

2-ButylbenzoDisothiazol-3(2H)-one (CAS: 4299-07-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique benzoisothiazolone scaffold, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and optimization of 2-ButylbenzoDisothiazol-3(2H)-one derivatives to enhance their bioactivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 2-butyl position could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The researchers employed a combination of computational modeling and high-throughput screening to identify the most promising derivatives, which exhibited potent inhibitory effects on key inflammatory mediators such as NF-κB and COX-2.

In addition to its anti-inflammatory properties, 2-ButylbenzoDisothiazol-3(2H)-one has shown promise as an antimicrobial agent. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism. These findings suggest that 2-ButylbenzoDisothiazol-3(2H)-one could serve as a valuable scaffold for the development of novel antibiotics.

Another area of interest is the potential application of 2-ButylbenzoDisothiazol-3(2H)-one in cancer therapy. A 2024 study in Molecular Cancer Therapeutics explored the compound's ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The researchers identified that the compound's mechanism of action involves the activation of the intrinsic apoptotic pathway via mitochondrial membrane depolarization and caspase-3 activation. Furthermore, the study highlighted the compound's selective cytotoxicity towards cancer cells, sparing normal cells, which underscores its potential as a targeted therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 2-ButylbenzoDisothiazol-3(2H)-one-based therapies. Issues such as poor solubility, metabolic instability, and potential off-target effects need to be addressed through further structural optimization and formulation development. Recent advancements in drug delivery systems, such as nanoparticle encapsulation and prodrug strategies, offer potential solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews discussed these approaches in detail, providing a roadmap for future research in this area.

In conclusion, 2-ButylbenzoDisothiazol-3(2H)-one (CAS: 4299-07-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with ongoing efforts to optimize its properties, position it as a valuable candidate for the development of novel therapeutics. Future research should focus on addressing the current limitations and exploring its potential in combination therapies and personalized medicine. The continued investigation of this compound is expected to yield significant contributions to the field of drug discovery and development.